2,3,4,5-Tetrahydro-1H-benzo[E][1,4]diazepin-8-ylamine 2hcl
Overview
Description
2,3,4,5-Tetrahydro-1H-benzo[E][1,4]diazepin-8-ylamine 2HCl, also known as THBD or Tetrahydrobenzodiazepine, is a synthetic compound that has a wide variety of applications in scientific research. It has been used in the design of a novel class of ET receptor antagonists .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C9H15Cl2N3 . The InChI code for this compound is 1S/C9H13N3.2ClH/c10-8-2-1-7-6-11-3-4-12-9(7)5-8;;/h1-2,5,11-12H,3-4,6,10H2;2*1H .Physical and Chemical Properties Analysis
The molecular weight of this compound is 236.14 g/mol . It has a storage temperature of 2-8°C and is a yellow to brown solid . Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not provided in the search results.Scientific Research Applications
Synthetic Methods and Derivatives :
- A novel and efficient method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine derivatives has been developed. This method utilizes aromatic diamine, Meldrum's acid, and an isocyanide in dichloromethane at ambient temperature, offering an alternative approach for synthesizing benzo[b][1,5]diazepine derivatives. These compounds are structurally related to triflubazam, clobazam, and 1,5-benzodiazepines, known for their broad spectrum of biological activities (Shaabani et al., 2009).
Biological Activities and Applications :
- Benzodiazepines, closely related to 2,3,4,5-tetrahydro-1H-benzo[E][1,4]diazepin-8-ylamine, have significant applications in the pharmaceutical industry. They are used as anxiolytics, antiarrhythmics, vasopressin antagonists, HIV reverse transcriptase inhibitors, and cholecystokinin antagonists. Molecules with the 1,5-benzodiazepin-2-one scaffold, a related structure, have various biological activities and are used clinically as anxiolytic agents (Shaabani et al., 2009).
Structural Diversity and Chemical Properties :
- Research on the synthesis of 3-methylene-4-aryl-1,3,4,5-tetrahydro-benzo[b][1,4] diazepin-2-ones and related compounds has been accomplished, highlighting the versatility and wide range of applications of these compounds in chemical synthesis (Pathak et al., 2006).
- Novel methods for the synthesis of tetrahydrobenzodiazepines and dihydropyrazines have been developed, showcasing the utility of these compounds in creating diverse chemical structures (Shaabani et al., 2010).
Therapeutic Potential :
- Novel 2,3,4,5-tetrahydro[1,3]diazepino[1,2-a]benzimidazole derivatives have been synthesized and evaluated for their anxiolytic and analgesic potentials. These studies show promising results for the application of these derivatives in therapeutic contexts (Maltsev et al., 2021).
Pharmacological Research :
- Research on 1,3-diazepine, a structure related to 2,3,4,5-tetrahydro-1H-benzo[E][1,4]diazepin-8-ylamine, highlights its importance in medicinal chemistry, with applications in designing enzyme inhibitors, GPCR ligands, and its presence in several biologically active compounds (Malki et al., 2021).
Mechanism of Action
Target of Action
Compounds with similar structures, such as benzodiazepines, are known to interact with gaba receptors in the central nervous system .
Mode of Action
Benzodiazepines, which share a similar structure, typically enhance the effect of the neurotransmitter gamma-aminobutyric acid (gaba) at the gaba-a receptor, resulting in sedative, sleep-inducing, anxiolytic, anticonvulsant, and muscle relaxant properties .
Biochemical Pathways
Benzodiazepines are known to affect the gabaergic pathway, which plays a crucial role in inhibitory neurotransmission in the central nervous system .
Result of Action
Benzodiazepines, which share a similar structure, typically result in decreased anxiety, sedation, relaxation of muscles, and anticonvulsant activity .
Properties
IUPAC Name |
2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-8-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3.2ClH/c10-8-2-1-7-6-11-3-4-12-9(7)5-8;;/h1-2,5,11-12H,3-4,6,10H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLWBJKJDANRPRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=C(CN1)C=CC(=C2)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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